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Chemical Data for Pent-2-ynal

Get Quote

The table below summarizes the identified physical properties of 4,4-dimethyl Pent-2-ynal (CAS 2579-21-

7), which may serve as a reference for identification [1].

Property Value Unit Source

AfH°gas (Standard Enthalpy of Formation, gas) -9.84 kJ/mol  Joback Calculated Property
Tboil (Boiling Point) 413.99 K Joback Calculated Property
Tfus (Melting Point) 319.17 K Joback Calculated Property
IE (lonization Energy) 10.03 eV NIST

Pc (Critical Pressure) 3731.66 kPa Joback Calculated Property

Framework for Spectral Library Comparison

Although direct performance data for Pent-2-ynal is unavailable, the general criteria for evaluating spectral

libraries are well-established. A key differentiator is the resolution of the library spectra [2].
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The following workflow outlines the critical steps for a rigorous spectral matching process, which can be

applied when comparing different databases and search algorithms.
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Based on the search results, here are the typical points of comparison between standard and high-resolution

libraries that you would investigate [2]:

Comparison

P Standard Library (16 cm~?) High-Resolution Library (4 cm~?*)
Aspect
Data Points Data points every 8 cm~* Data points every 2 cm=*
Information Lower; subtle spectral features and Four times more information; better
Detail narrow bands may be lost. captures fine details.
Spectral Can introduce artifacts and negatively Produces cleaner results, more
Subtraction absorbing peaks. effective for impurity detection.
Search Result Smaller difference between the match Larger, more definitive gap between
Clarity numbers of top candidates. the 1st and 2nd match.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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